Cas no 6332-17-8 ( )

• Product Name: &nbsp
• CAS No: 6332-17-8
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• CID: 959730
• PubChem ID: 3720756
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(propylamino)-1H-pyrimidine-4-thione
• 2-amino-6-propylamino-3H-pyrimidine-4-thione
• 2-Amino-6-propylamino-4-mercapto-pyrimidin
• AC1MW9X3
• HMS2742C09
• NSC37717
• DTXSID80395502
• MLS000738167
• 6332-17-8
• CHEMBL1573128
• NSC-37717
• SMR000393926
•  

• Inchi： 1S/C7H12N4S/c1-2-3-9-5-4-6(12)11-7(8)10-5/h4H,2-3H2,1H3,(H4,8,9,10,11,12)
• InChI Key： ZYPJIUHJESCYFW-UHFFFAOYSA-N
• SMILES： S=C1C=C(NC(N)=N1)NCCC

Computed Properties

• Exact Mass: 184.07846
• Monoisotopic Mass: 184.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 62.44
• LogP: 2.19750